Cas no 101623-71-6 (Carbonic acid, iodomethyl 4-nitrophenyl ester)

• Product Name: Carbonic acid, iodomethyl 4-nitrophenyl ester
• CAS No: 101623-71-6
• MF: C₈H₆INO₅
• MW: 323.041414737701
• CID: 1129972
• PubChem ID: 15053075
• Update Time: 2025-04-20

Carbonic acid, iodomethyl 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, iodomethyl 4-nitrophenyl ester
• 4-iodomethoxycarbonyloxy-1-nitrobenzene
• iodomethyl 4-nitrophenyl carbonate
• DB-325041
• Iodomethyl p-Nitrophenyl Carbonate
• 101623-71-6
• SCHEMBL25764
• NZKQUJFOPJXEFF-UHFFFAOYSA-N
• carbonic acid iodomethyl ester 4-nitro-phenyl ester
• iodomethyl (4-nitrophenyl) carbonate
• DTXSID601252492

• Inchi： 1S/C8H6INO5/c9-5-14-8(11)15-7-3-1-6(2-4-7)10(12)13/h1-4H,5H2
• InChI Key： NZKQUJFOPJXEFF-UHFFFAOYSA-N
• SMILES： ICOC(=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 322.92907g/mol
• Monoisotopic Mass: 322.92907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 323.04g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 81.4Ų